Acetic acid, hydroxy((1-oxo-2-propenyl)amino)-, methyl ester

• CAS No.: 77402-05-2
• Molecular Formula: C6H9NO4
• Molecular Weight: 159.14 g/mol
• IUPAC Name: methyl 2-hydroxy-2-(prop-2-enoylamino)acetate
• InChI: InChI=1S/C6H9NO4/c1-3-4(8)7-5(9)6(10)11-2/h3,5,9H,1H2,2H3,(H,7,8)
• InChI Key: YJOJMHVTEACTIC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(NC(=O)C=C)O

Description

Acetic acid, hydroxy((1-oxo-2-propenyl)amino)-, methyl ester is a useful research compound. Its molecular formula is C6H9NO4 and its molecular weight is 159.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Acrylamide (141.7 parts), methylglyoxylate (144 parts), acetone (1200 ml) and phenothiazine (0.05 parts) were mixed and heated to reflux for 6 hours. After filtration and crystallization 180 parts MAG were received as confirmed by chemical analysis.

Synthesis routes and methods II

Procedure details

Acrylamide (141.7 parts), methylglyoxylate (144 parts), acetone (1200 ml) and henothiazine (0.05 parts) were mixed and heated to reflux for 6 hours. After filtration and crystallization 180 parts MAG were received as confirmed by chemical analysis.